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Compound of Interest

Compound Name: 2-Azido-NAD

Cat. No.: B237572

Upon DNA damage, PARPL is recruited to the site of single-strand breaks. This binding event
triggers a conformational change, activating the enzyme's catalytic domain. Activated PARP1
then utilizes NAD+ as a substrate to synthesize and transfer chains of poly(ADP-ribose) (PAR)
onto itself (automodification) and other nuclear proteins, such as histones.[6] This PARylation
process serves as a scaffold to recruit other DNA repair proteins.[6] In this assay, 3'-Azido-NAD
replaces the native NAD+, leading to the formation of azide-tagged PAR chains. These chains
are then detected via click chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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